Cas no 68133-57-3 (N-aminoethylethylenediamine 4-methylbenzenesulphonate)

N-aminoethylethylenediamine 4-methylbenzenesulphonate structure
68133-57-3 structure
Product Name:N-aminoethylethylenediamine 4-methylbenzenesulphonate
CAS No:68133-57-3
MF:C11H21N3O3S
MW:275.367741346359
CID:969016
PubChem ID:109540
Update Time:2025-04-19

N-aminoethylethylenediamine 4-methylbenzenesulphonate Chemical and Physical Properties

Names and Identifiers

    • N-aminoethylethylenediamine 4-methylbenzenesulphonate
    • 1,2-Ethanediamine, N-(2-aminoethyl)-, 4-methylbenzenesulfonate
    • 1,2-Ethanediamine, N1-(2-aminoethyl)-, 4-methylbenzenesulfonate (1:?)
    • N-(2-aminoethyl)ethane-1,2-diamine 4-methylbenzenesulfonate (1:1)
    • p-Toluene sulfonic acid diethylene triamine salt
    • 68133-57-3
    • DTXSID8071142
    • EINECS 268-689-2
    • XANFTJNZNYVTRE-UHFFFAOYSA-N
    • Inchi: 1S/C7H8O3S.C4H13N3/c1-6-2-4-7(5-3-6)11(8,9)10;5-1-3-7-4-2-6/h2-5H,1H3,(H,8,9,10);7H,1-6H2
    • InChI Key: XANFTJNZNYVTRE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCN)CCN

Computed Properties

  • Exact Mass: 275.13053
  • Monoisotopic Mass: 275.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 118.44
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